Cas no 163615-17-6 (2-Methyl-2-(trifluoromethyl)cyclohexanone)
163615-17-6 structure
Product Name:2-Methyl-2-(trifluoromethyl)cyclohexanone
CAS No:163615-17-6
MF:C8H11F3O
MW:180.167553186417
CID:110260
PubChem ID:11819627
Update Time:2025-04-18
2-Methyl-2-(trifluoromethyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-(trifluoromethyl)cyclohexanone
- 2-methyl-2-(trifluoromethyl)cyclohexan-1-one
- 2-METHYL-2-TRIFLUOROMETHYLCYCLOHEXANONE
- Cyclohexanone,2-methyl-2-(trifluoromethyl)-
- Cyclohexanone,2-methyl-2-(trifluoromethyl)
- AKOS006284003
- SCHEMBL2535219
- 163615-17-6
- FT-0691754
- DTXSID10473721
- XDXOUFPTPQNFFB-UHFFFAOYSA-N
-
- Inchi： 1S/C8H11F3O/c1-7(8(9,10)11)5-3-2-4-6(7)12/h2-5H2,1H3
- InChI Key： XDXOUFPTPQNFFB-UHFFFAOYSA-N
- SMILES： FC(C1(C)C(CCCC1)=O)(F)F
Computed Properties
- Exact Mass: 180.07600
- Monoisotopic Mass: 180.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.69810
2-Methyl-2-(trifluoromethyl)cyclohexanone Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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